Cas no 946343-15-3 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 946343-15-3
• MF: C₁₈H₂₂N₂O₆S₂
• MW: 426.507082462311
• CID: 5514127
• Update Time: 2025-07-09

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-2-methoxy-5-methylbenzenesulfonamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O6S2/c1-13-5-7-17(26-3)18(11-13)28(23,24)19-15-12-14(6-8-16(15)25-2)20-9-4-10-27(20,21)22/h5-8,11-12,19H,4,9-10H2,1-3H3
• InChI Key： ZOTFRPMYSXENCN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(N3CCCS3(=O)=O)=CC=C2OC)(=O)=O)=CC(C)=CC=C1OC

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide

Research Briefing on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 946343-15-3)

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 946343-15-3) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolidine and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide involves a multi-step process that ensures high purity and yield. Key steps include the introduction of the thiazolidine ring and subsequent sulfonamide formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. The compound's stability under various physiological conditions has also been investigated, revealing favorable profiles for oral bioavailability and metabolic stability.

Recent in vitro studies have demonstrated that N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide exhibits potent inhibitory activity against specific inflammatory mediators, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These findings suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown selective binding affinity to certain protein targets, as revealed by molecular docking studies, further elucidating its mechanism of action at the molecular level.

In vivo studies conducted on animal models have corroborated the anti-inflammatory and analgesic effects of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide. Notably, the compound demonstrated a significant reduction in edema and pain response in rodent models of inflammation, with minimal adverse effects observed at therapeutic doses. Pharmacokinetic analyses indicated a favorable half-life and tissue distribution, supporting its potential for once-daily dosing in clinical settings.

Despite these promising results, further research is needed to fully understand the safety profile and long-term effects of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide. Current investigations are focusing on optimizing its formulation to enhance bioavailability and reduce potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the ultimate goal of developing a novel therapeutic agent for inflammatory and related disorders.

In conclusion, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-2-methoxy-5-methylbenzene-1-sulfonamide represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, combined with demonstrated biological activity, positions it as a valuable compound for further investigation. Continued research and development efforts will be crucial in translating these findings into clinically viable treatments, addressing unmet medical needs in inflammatory and autoimmune diseases.